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Compound of Interest

Compound Name: Skatole

Cat. No.: B030407 Get Quote

For laboratory professionals engaged in groundbreaking research and development, the safe

handling of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of Skatole (3-methylindole), ensuring the

protection of personnel and the integrity of experimental work.

Skatole, a compound known for its strong fecal odor at high concentrations, requires careful

management in a laboratory setting. Adherence to the following procedural guidance will

mitigate risks and ensure a safe research environment.

Essential Safety and Physical Properties
A summary of key quantitative data for Skatole is presented below, offering a quick reference

for safety assessments and handling procedures.
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Property Value

Chemical Formula C₉H₉N

Molecular Weight 131.17 g/mol

Appearance
White to off-white crystalline solid, flakes, or

powder[1]

Odor
Unpleasant, fecal odor at high concentrations;

floral at low concentrations

Melting Point 93 to 95 °C (199 to 203 °F)[2]

Boiling Point 265 °C (509 °F)[2]

Solubility in Water Insoluble[2]

Acute Oral Toxicity (LD50) 3450 mg/kg (Rat)[3]

Flash Point 131.67 °C (269.00 °F)[4]

Personal Protective Equipment (PPE) Protocol
The following personal protective equipment is mandatory when handling Skatole to prevent

skin, eye, and respiratory exposure.

PPE Item Specification

Eye and Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)[5].

Skin Protection

Chemical-resistant gloves (tested according to

EN 374) and a lab coat are required. For larger

spills, a full suit may be necessary[1][6].

Respiratory Protection

A NIOSH-approved dust respirator should be

used if ventilation is inadequate or if dust is

generated. For large spills, a self-contained

breathing apparatus (SCBA) is

recommended[1].
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Step-by-Step Handling and Experimental Workflow
Proper handling of Skatole is critical to ensure safety and prevent contamination. The following

workflow outlines the key steps from receipt to disposal.
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1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage.

Store Skatole in a tightly closed container in a cool, dry, and well-ventilated place, away from

heat, ignition sources, and strong oxidizing agents[3][7]. The recommended storage

temperature is between 15–25 °C[6][8].

2. Preparation and Handling:

Always handle Skatole within a certified chemical fume hood to minimize inhalation

exposure[1].

Ensure all necessary PPE is worn correctly before handling the compound.

Avoid the formation of dust and aerosols during weighing and solution preparation[6].

3. In Case of a Spill:

For small spills, use appropriate tools to place the spilled solid into a suitable waste disposal

container[7].

For large spills, evacuate the area. Wear a full suit, dust respirator, boots, and gloves. A self-

contained breathing apparatus should be used to avoid inhalation[1].

Finish cleaning the spill area by spreading water on the contaminated surface and disposing

of it according to local and regional authority requirements[3].

Disposal Plan
All Skatole waste, including contaminated materials and unused product, must be disposed of

as hazardous waste.

Solid Waste: Collect solid Skatole waste and any contaminated materials (e.g., weigh boats,

paper towels) in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Solutions containing Skatole should be collected in a labeled, sealed

container for hazardous liquid waste. Do not discharge to sewer systems[5].
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Contaminated PPE: Used gloves and other disposable PPE should be placed in the

hazardous waste container. Contaminated lab coats should be professionally laundered or

disposed of as hazardous waste.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste[9].

By adhering to these safety protocols and handling procedures, researchers can confidently

work with Skatole while maintaining a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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